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Compound of Interest

Compound Name: Acedapsone

Cat. No.: B1665412

Introduction

Acedapsone (4,4'-diacetyldiaminodiphenyl sulfone, or DADDS) is a long-acting antimicrobial
and antimalarial drug.[1][2] It functions as a prodrug, being slowly metabolized in the body to its
active form, dapsone (DDS).[1] Dapsone itself is further metabolized, primarily through
acetylation to form monoacetyldapsone (MADDS) and through N-hydroxylation.[3] The
therapeutic and toxicological effects of acedapsone are directly related to the plasma
concentrations of dapsone and its metabolites. Therefore, the development of sensitive and
robust analytical methods for the quantification of these compounds in biological matrices is
crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development.[4]

This document provides detailed protocols and data for the quantitative analysis of
acedapsone's key metabolites, dapsone and monoacetyldapsone, using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is considered the gold
standard for its sensitivity and specificity.

Metabolic Pathway of Acedapsone

Acedapsone undergoes de-acetylation to release the active drug, dapsone. Dapsone is then
transported to the liver, where it is primarily metabolized via two pathways: acetylation by N-
acetyl transferase (NAT) to form monoacetyldapsone (MADDS), and N-hydroxylation by
cytochrome P450 (CYP) enzymes to form dapsone hydroxylamine (DDS-NHOH). This
hydroxylamine metabolite is associated with the hematological side effects of dapsone, such as
methemoglobinemia and hemolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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